2',6'-Dimethylbiphenyl-3-carbaldehyde
Cat. No. B1604125
M. Wt: 210.27 g/mol
InChI Key: SCADEVWRJSJBOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07820837B2
Procedure details
2′,6′-Dimethylbiphenyl-3-carbaldehyde (18.5 g, 88.0 mmol) was dissolved in a mixed solvent of 1,2-dimethoxyethane (100 mL) and tetrahydrofuran (100 mL), and sodium borohydride (1.66 g, 44.0 mmol) was added under ice-cooling, and the mixture was stirred at the same temperature for 3 hr, further at room temperature for 3 hr. Diluted hydrochloric acid was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (10%-50% ethyl acetate/hexane) to give the title compound (15.6 g, yield 83%) as a colorless oil.
Name
Yield
83%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[C:3]=1[C:9]1[CH:14]=[CH:13][CH:12]=[C:11]([CH:15]=[O:16])[CH:10]=1.[BH4-].[Na+].Cl>COCCOC.O1CCCC1>[CH3:8][C:4]1[CH:5]=[CH:6][CH:7]=[C:2]([CH3:1])[C:3]=1[C:9]1[CH:14]=[CH:13][CH:12]=[C:11]([CH2:15][OH:16])[CH:10]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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18.5 g
|
|
Type
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reactant
|
|
Smiles
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CC1=C(C(=CC=C1)C)C1=CC(=CC=C1)C=O
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|
Name
|
|
|
Quantity
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1.66 g
|
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
|
|
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Quantity
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100 mL
|
|
Type
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solvent
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|
Smiles
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COCCOC
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|
Name
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|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at the same temperature for 3 hr, further at room temperature for 3 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added under ice-
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was purified by silica gel column chromatography (10%-50% ethyl acetate/hexane)
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
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|
|
Type
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product
|
|
Smiles
|
CC1=C(C(=CC=C1)C)C1=CC(=CC=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 15.6 g | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
